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Compound of Interest

2-Bromo-4-methylphenyl
Compound Name: S
isothiocyanate

Cat. No.: B091095

A Comprehensive Technical Guide to 2-Bromo-4-
methylphenyl Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of 2-
Bromo-4-methylphenyl isothiocyanate. Due to the limited availability of direct experimental
data for this specific isomer, this paper infers many of its properties from its precursor, 2-
Bromo-4-methylaniline, and the well-established chemistry of the isothiocyanate functional
group. This document also presents a detailed, proposed experimental protocol for its
synthesis and discusses its potential for biological activity based on the known properties of
related isothiocyanate compounds.

Core Chemical and Physical Properties

Direct experimental data for 2-Bromo-4-methylphenyl isothiocyanate is not readily available
in public databases. However, we can predict its fundamental properties. The molecular
formula is C8BH6BrNS, and its molecular weight is 228.11 g/mol . Other physical and chemical
identifiers are detailed in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b091095?utm_src=pdf-interest
https://www.benchchem.com/product/b091095?utm_src=pdf-body
https://www.benchchem.com/product/b091095?utm_src=pdf-body
https://www.benchchem.com/product/b091095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C8H6BINS Calculated
Molecular Weight 228.11 g/mol Calculated
2-Bromo-1-isothiocyanato-4-
IUPAC Name
methylbenzene
CAS Number Not assigned

Physical properties of the key starting material, 2-Bromo-4-methylaniline, are well-documented
and provide a basis for estimating the properties of the final isothiocyanate product.

Value for 2-Bromo-4-
AR - Source
methylaniline

CAS Number 583-68-6 [1]
Molecular Formula C7H8BrN [1]
Molecular Weight 186.05 g/mol [1]
Appearance Colorless liquid [2]
Melting Point 14-16 °C [3]
Boiling Point 240 °C [3]
Density 1.5g/mL at 25 °C [3]
Refractive Index n20/D 1.602 [3]

- Insoluble in water. Miscible
Solubility ) [2]
with alcohol and ether.

Based on the properties of the precursor and general characteristics of aryl isothiocyanates, 2-
Bromo-4-methylphenyl isothiocyanate is expected to be a liquid or a low-melting solid at
room temperature, with a boiling point higher than its aniline precursor. It is anticipated to be
insoluble in water and soluble in organic solvents.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-methylaniline
https://www.chembk.com/en/chem/2-Bromo-4-methylaniline
https://www.sigmaaldrich.com/TW/zh/product/aldrich/124087
https://www.sigmaaldrich.com/TW/zh/product/aldrich/124087
https://www.sigmaaldrich.com/TW/zh/product/aldrich/124087
https://www.sigmaaldrich.com/TW/zh/product/aldrich/124087
https://www.chembk.com/en/chem/2-Bromo-4-methylaniline
https://www.benchchem.com/product/b091095?utm_src=pdf-body
https://www.benchchem.com/product/b091095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Proposed Synthesis Protocol

The synthesis of 2-Bromo-4-methylphenyl isothiocyanate can be achieved from its
corresponding primary amine, 2-Bromo-4-methylaniline, through several established methods.
A common and effective method involves the reaction with thiophosgene or a thiophosgene
equivalent. An alternative, less hazardous approach utilizes carbon disulfide to form a
dithiocarbamate salt in situ, which is then decomposed to the isothiocyanate.[4][5]

Experimental Protocol: Synthesis via Dithiocarbamate
Decomposition

This protocol is a general procedure adapted for the synthesis of the target molecule.

Materials:

2-Bromo-4-methylaniline

o Carbon disulfide (CS2)

» Triethylamine (TEA) or another suitable base

o Tosyl chloride or a similar desulfurylating agent

e Dichloromethane (DCM) or another suitable solvent

e Sodium bicarbonate (NaHCO3) solution

 Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S04) or magnesium sulfate (MgS0O4)
Procedure:

o Reaction Setup: In a well-ventilated fume hood, dissolve 2-Bromo-4-methylaniline (1
equivalent) in dichloromethane. Cool the solution to 0 °C using an ice bath.

o Formation of Dithiocarbamate Salt: To the cooled solution, add triethylamine (2.2
equivalents) followed by the slow, dropwise addition of carbon disulfide (1.2 equivalents). Stir
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the reaction mixture at 0 °C for 1-2 hours. The formation of the triethylammonium
dithiocarbamate salt may be observed.

o Decomposition to Isothiocyanate: To the reaction mixture, add tosyl chloride (1.1 equivalents)
portion-wise, ensuring the temperature remains below 10 °C. After the addition is complete,
allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until
TLC analysis indicates the consumption of the starting amine.

e Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.
Separate the organic layer. Wash the organic layer sequentially with water and brine.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude product can be purified by column chromatography on silica gel using
a suitable eluent system (e.g., a hexane/ethyl acetate gradient) to yield pure 2-Bromo-4-
methylphenyl isothiocyanate.

Safety Precautions:
o Carbon disulfide is highly flammable and toxic.
» Tosyl chloride is corrosive and a lachrymator.

o All manipulations should be performed in a well-ventilated fume hood, and appropriate
personal protective equipment (gloves, safety glasses, lab coat) should be worn.

Chemical Reactivity and Stability

The isothiocyanate group (-N=C=S) is a versatile functional group known for its electrophilic
character at the central carbon atom. This makes it susceptible to nucleophilic attack by a
variety of nucleophiles, including amines, alcohols, and thiols, leading to the formation of
thioureas, thiocarbamates, and dithiocarbamates, respectively.

Isothiocyanates can be sensitive to moisture and should be stored under an inert atmosphere
at a low temperature.[6]
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2-Bromo-4-methylphenyl Nucleophile
Isothiocyanate (R-N=C=S) (e.g0., R-NH2, R-OH, R'-SH)
+R'-NH2 H+ R'-OH + R'-SH
Thiourea Thiocarbamate Dithiocarbamate
(R-NH-C(=S)-NH-R") (R-NH-C(=S)-0O-R") (R-NH-C(=S)-S-R")

Click to download full resolution via product page

Reactivity of the isothiocyanate functional group.

Potential Biological Activity

While no specific biological studies have been reported for 2-Bromo-4-methylphenyl
isothiocyanate, the broader class of isothiocyanates is well-known for a range of biological
activities.[7][8][9]

» Antimicrobial Activity: Many isothiocyanates exhibit potent antimicrobial properties against a
variety of bacteria and fungi.[7][10] The antimicrobial efficacy is often dependent on the
specific chemical structure of the isothiocyanate.[10] Aromatic isothiocyanates, in particular,
have been noted for their ability to cross bacterial membranes.[7]

o Anticancer and Chemopreventive Properties: Numerous studies have highlighted the
potential of isothiocyanates, such as sulforaphane from broccoli, as chemopreventive
agents.[8][11] Their mechanisms of action are often linked to the induction of phase I
detoxification enzymes and the modulation of signaling pathways involved in cell proliferation
and apoptosis.[11]

Given these general properties of isothiocyanates, it is plausible that 2-Bromo-4-
methylphenyl isothiocyanate could exhibit similar biological activities. However, dedicated
experimental studies are required to confirm this and to elucidate any specific mechanisms of
action.
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Proposed workflow for the synthesis of 2-Bromo-4-methylphenyl isothiocyanate.
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Conclusion

2-Bromo-4-methylphenyl isothiocyanate is a compound for which direct experimental data is
scarce. However, based on the known chemistry of its precursor and the isothiocyanate
functional group, we can infer its properties and propose a reliable synthetic route. Its potential
for biological activity, particularly in the antimicrobial and anticancer realms, warrants further
investigation. This technical guide provides a foundational resource for researchers interested
in the synthesis and evaluation of this and related compounds. Further experimental validation
of the properties and activities discussed herein is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromo-4-methylphenyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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